Cas no 1692201-18-5 (4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1692201-18-5
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6039776
• PubChem ID: 107891682
• Update Time: 2025-06-14

4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid
• 1692201-18-5
• EN300-1106060

• Inchi： 1S/C9H15N3O2/c1-3-4-6(2)12-5-7(10)8(11-12)9(13)14/h5-6H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： DATBENLKIBGNMM-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C(C)CCC)N=1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid

Research Brief on 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 1692201-18-5): Recent Advances and Applications

The compound 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 1692201-18-5) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly as a building block for more complex pharmacologically active compounds. Recent studies have focused on its synthesis optimization, structural characterization, and biological evaluation, revealing several noteworthy findings that could impact drug discovery efforts.

Structural analyses published in 2023-2024 demonstrate that this compound possesses unique electronic properties due to the combination of its pyrazole core, carboxylic acid functionality, and pentyl substitution pattern. These features make it particularly suitable for metal coordination chemistry and as a precursor for heterocyclic expansion reactions. X-ray crystallography studies have confirmed the planar nature of the pyrazole ring system and its ability to form stable hydrogen bonding networks, which may explain its observed biological activities.

In pharmacological research, several recent publications have explored the compound's potential as a kinase inhibitor scaffold. Molecular docking studies suggest that the 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid structure can effectively bind to the ATP-binding sites of certain protein kinases, particularly those in the CMGC group. This has led to the development of derivative compounds showing selective inhibition of cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3), with potential applications in oncology and neurodegenerative diseases.

The synthetic accessibility of this compound has been significantly improved through recent methodological advances. A 2024 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route with 78% yield and excellent purity (>99%), addressing previous challenges with byproduct formation during the cyclization step. This improved synthetic protocol has facilitated larger-scale production for preclinical studies and structure-activity relationship investigations.

Emerging applications in radiopharmaceutical chemistry have also been reported, where the compound's structure has been modified with various radionuclide chelators for potential use in PET imaging. The carboxylic acid moiety provides a convenient handle for conjugation with targeting vectors, while the pyrazole nitrogen atoms can participate in secondary coordination of metal ions. Preliminary in vivo studies suggest favorable pharmacokinetic properties of these radiolabeled derivatives.

From a safety and toxicology perspective, recent in vitro and in vivo assessments indicate that the parent compound shows good metabolic stability and low cytotoxicity at therapeutic concentrations. However, structure-toxicity relationship studies have identified certain structural modifications that can lead to increased hepatotoxicity, highlighting the importance of careful molecular design when developing derivatives.

Looking forward, several research groups have announced ongoing projects exploring the use of 4-amino-1-(pentan-2-yl)-1H-pyrazole-3-carboxylic acid as a core structure for developing novel antiviral agents, particularly against RNA viruses. The compound's ability to interfere with viral polymerase activity through metal ion chelation is currently under investigation, with preliminary results expected in late 2024.